Cas no 2138119-79-4 (8-bromo-N-(1-fluoropropan-2-yl)quinazolin-2-amine)

• Product Name: 8-bromo-N-(1-fluoropropan-2-yl)quinazolin-2-amine
• CAS No: 2138119-79-4
• MF: C₁₁H₁₁BrFN₃
• MW: 284.127544641495
• CID: 5921672
• PubChem ID: 165795633
• Update Time: 2025-10-28

8-bromo-N-(1-fluoropropan-2-yl)quinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2138119-79-4
• 8-bromo-N-(1-fluoropropan-2-yl)quinazolin-2-amine
• EN300-1162273

• Inchi： 1S/C11H11BrFN3/c1-7(5-13)15-11-14-6-8-3-2-4-9(12)10(8)16-11/h2-4,6-7H,5H2,1H3,(H,14,15,16)
• InChI Key： XZIFTXUTWWJYMQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=NC(=NC=21)NC(C)CF

Computed Properties

• Exact Mass: 283.01204g/mol
• Monoisotopic Mass: 283.01204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.8Ų

Additional information on 8-bromo-N-(1-fluoropropan-2-yl)quinazolin-2-amine

8-Bromo-N-(1-fluoropropan-2-yl)quinazolin-2-amine: A Comprehensive Overview

8-Bromo-N-(1-fluoropropan-2-yl)quinazolin-2-amine (CAS No. 2138119-79-4) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinazolinamine class, which is known for its versatile applications in drug discovery and advanced materials development. The quinazolinamine framework is particularly intriguing due to its unique electronic properties and potential for bioactivity modulation.

The synthesis of 8-bromo-N-(1-fluoropropan-2-yl)quinazolin-2-amine involves a multi-step process that typically begins with the preparation of the quinazoline core. This core is then subjected to bromination at the 8-position, followed by substitution at the 2-amino group with a 1-fluoropropan-2-yl substituent. The introduction of the bromo group at position 8 significantly influences the compound's electronic characteristics, making it a valuable substrate for further functionalization.

Recent studies have highlighted the potential of 8-bromo-N-(1-fluoropropan-2-yl)quinazolin-2-amine in drug design, particularly in the development of kinase inhibitors. Kinases are critical enzymes involved in various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer. The quinazolinamine scaffold has been shown to exhibit potent inhibitory activity against several kinase targets, making it a promising lead compound for therapeutic intervention.

In addition to its pharmacological applications, 8-bromo-N-(1-fluoropropan-2-yl)quinazolin-2-amine has also been explored for its role in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its investigation as a potential building block for metalloorganic frameworks (MOFs). These frameworks have applications in gas storage, catalysis, and sensing technologies.

The incorporation of a fluorine atom at the propanamide position introduces additional electronic complexity to the molecule. Fluorine substitution is known to enhance lipophilicity and improve drug-like properties such as absorption and bioavailability. This makes 8-bromo-N-(1-fluoropropan-2-yl)quinazolin-2-amine an attractive candidate for further optimization in medicinal chemistry programs.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 8-bromo-N-(1-fluoropropan-2-yl)quinazolin